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Compound of Interest

Compound Name: 4-Benzoylbutyric acid

Cat. No.: B072466 Get Quote

An In-depth Technical Guide to 4-Benzoylbutyric Acid

This technical guide provides a comprehensive overview of 4-Benzoylbutyric acid, a key

intermediate in various chemical syntheses. It is intended for researchers, scientists, and

professionals in the fields of organic chemistry, drug development, and materials science. This

document details the compound's physicochemical properties, outlines experimental protocols

for its synthesis and key reactions, and illustrates relevant chemical pathways.

Core Compound Identification and Properties
4-Benzoylbutyric acid, also known by its IUPAC name 5-oxo-5-phenylpentanoic acid, is an

aromatic carboxylic acid.[1] Structurally, it features a benzoyl group linked to a butyric acid

chain.[1] This bifunctional nature makes it a versatile building block in organic synthesis.

Physicochemical and Spectroscopic Data
The quantitative properties of 4-Benzoylbutyric acid are summarized below. It typically

appears as a white to off-white crystalline solid.[2][3] It has poor solubility in water but is soluble

in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).[1][4]
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Property Value References

Molecular Formula C₁₁H₁₂O₃ [1][2][4][5][6][7]

Molecular Weight 192.21 g/mol [1][4][5][6]

CAS Number 1501-05-9 [1][2][4][5][6]

Melting Point 124–129 °C [1][2][7][8][9]

Boiling Point 380.8 ± 25.0 °C at 760 mmHg [1][2][9]

Density 1.164 ± 0.06 g/cm³ [1][2][9]

Appearance
White to off-white crystalline

powder
[2][3]

Applications in Research and Development
4-Benzoylbutyric acid serves as a crucial raw material and intermediate in several fields:

Organic Synthesis: It is widely used as a precursor for synthesizing a variety of organic

compounds.[1][8]

Pharmaceuticals: The compound is a key starting material in the development of

pharmaceuticals, including anti-inflammatory agents.[1][2]

Agrochemicals and Dyestuffs: It is also utilized in the synthesis of agrochemicals and dyes.

[7][8]

Experimental Protocols and Reactions
The unique structure of 4-Benzoylbutyric acid allows it to undergo several important chemical

transformations.

Synthesis of 4-Benzoylbutyric Acid via Friedel-Crafts
Acylation
A common method for synthesizing 4-Benzoylbutyric acid is through the Friedel-Crafts

acylation of benzene with glutaric anhydride (the cyclic anhydride of a five-carbon dicarboxylic
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acid, which is structurally related to butyrolactone).[2][10]

Methodology:

Reaction Setup: A reaction vessel is charged with a solvent (e.g., methylene chloride) and a

Lewis acid catalyst, typically aluminum chloride (AlCl₃), under an inert atmosphere (e.g.,

nitrogen).[10]

Addition of Reactants: Benzene is added to the cooled catalyst suspension. A solution of

glutaric anhydride in the solvent is then added slowly to control the exothermic reaction,

maintaining a low temperature (e.g., 10-15°C).[10]

Reaction Progression: The mixture is stirred for several hours at a controlled temperature to

allow the reaction to proceed to completion.[10]

Workup: The reaction is quenched by slowly pouring the mixture into a mixture of crushed

ice and concentrated hydrochloric acid.[10]

Isolation and Purification: The organic solvent is removed by distillation. The resulting solid

product is filtered, washed with water, and can be further purified by recrystallization from an

appropriate solvent.[10]

Reactants

Benzene

Friedel-Crafts Acylation

Glutaric Anhydride AlCl₃ (Lewis Acid)

Catalyst

Solvent (e.g., CH₂Cl₂)

Medium

4-Benzoylbutyric Acid

Forms
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Click to download full resolution via product page

Caption: Synthesis of 4-Benzoylbutyric acid via Friedel-Crafts acylation.

Reduction of 4-Benzoylbutyric Acid
The ketone group in 4-Benzoylbutyric acid can be reduced to a methylene group to yield 4-

phenylbutyric acid.[1] A classic method for this transformation is the Clemmensen reduction.

Methodology:

Preparation of Amalgamated Zinc: Zinc metal is activated by treating it with a solution of

mercuric chloride.[11]

Reaction Setup: The amalgamated zinc is placed in a flask with water, concentrated

hydrochloric acid, an organic co-solvent like toluene, and the starting material, 4-
Benzoylbutyric acid.[11]

Reflux: The mixture is heated to a vigorous boil under reflux for an extended period (e.g., 25-

30 hours) to ensure complete reduction.[11]

Workup and Isolation: After cooling, the organic layer is separated from the aqueous layer.

The aqueous layer is extracted with a suitable solvent (e.g., ether).[11]

Purification: The combined organic extracts are washed, dried, and the solvent is removed.

The final product, 4-phenylbutyric acid, is then purified by vacuum distillation.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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